Cas no 87488-70-8 (Benzenamine,2-(4-isoxazolyl)-)

• Product Name: Benzenamine,2-(4-isoxazolyl)-
• CAS No: 87488-70-8
• MF: C₉H₈N₂O
• MW: 160.17262172699
• CID: 708839
• PubChem ID: 13489810
• Update Time: 2025-06-30

Benzenamine,2-(4-isoxazolyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,2-(4-isoxazolyl)-
• 2-(1,2-oxazol-4-yl)aniline
• 2-?(4-?isoxazolyl)?Benzenamine
• Benzenamine, 2-(4-isoxazolyl)- (9CI)
• SCHEMBL10545914
• 4-(2-Aminophenyl)isoxazole
• FT-0708623
• 2-(Isoxazol-4-yl)aniline
• 87488-70-8
• DTXSID50542061
• POHTVVWNOSWRRO-UHFFFAOYSA-N

• Inchi： 1S/C9H8N2O/c10-9-4-2-1-3-8(9)7-5-11-12-6-7/h1-6H,10H2
• InChI Key： POHTVVWNOSWRRO-UHFFFAOYSA-N
• SMILES： O1C=C(C=N1)C1C=CC=CC=1N

Computed Properties

• Exact Mass: 160.063662883g/mol
• Monoisotopic Mass: 160.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 52Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on Benzenamine,2-(4-isoxazolyl)-

Benzenamine,2-(4-isoxazolyl)- (CAS No. 87488-70-8): A Comprehensive Overview

Benzenamine,2-(4-isoxazolyl)-, identified by the Chemical Abstracts Service Number (CAS No.) 87488-70-8, is a significant compound in the realm of organic chemistry and pharmaceutical research. This heterocyclic aromatic amine has garnered considerable attention due to its versatile applications and structural properties. The compound features a benzene ring substituted with an amine group at the 2-position and an isoxazole ring at the 4-position, creating a unique molecular framework that lends itself to various chemical modifications and biological activities.

The structural configuration of Benzenamine,2-(4-isoxazolyl)- makes it a valuable intermediate in the synthesis of more complex molecules. The presence of both the amine and isoxazole functional groups allows for diverse interactions with other biomolecules, making it a promising candidate for drug discovery and development. Recent advancements in medicinal chemistry have highlighted its potential in designing novel therapeutic agents targeting various diseases.

In the context of modern pharmaceutical research, Benzenamine,2-(4-isoxazolyl)- has been explored for its pharmacological properties. Studies have demonstrated its role as a precursor in the synthesis of bioactive molecules with potential antimicrobial, anti-inflammatory, and anticancer effects. The isoxazole moiety, in particular, is known for its ability to enhance binding affinity and metabolic stability in drug candidates. This has led to increased interest in derivatives of this compound as lead structures for new drug formulations.

The synthesis of Benzenamine,2-(4-isoxazolyl)- involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition metal-mediated transformations, have been employed to achieve high yields and purity. These techniques not only improve the efficiency of production but also allow for the introduction of additional functional groups, expanding the compound's utility in medicinal chemistry.

Recent research has also focused on the computational modeling of Benzenamine,2-(4-isoxazolyl)- to predict its biological activity and optimize its pharmacokinetic properties. Molecular docking studies have been conducted to evaluate its interaction with target enzymes and receptors. These simulations have provided valuable insights into the compound's mechanism of action and have guided the design of more effective derivatives.

The pharmaceutical industry has shown particular interest in developing small molecule inhibitors based on the scaffold of Benzenamine,2-(4-isoxazolyl)-. By leveraging its structural features, researchers aim to create drugs that can modulate specific biological pathways implicated in diseases such as cancer and neurodegenerative disorders. Preliminary clinical trials have suggested promising results, warranting further investigation into its therapeutic potential.

Beyond its pharmaceutical applications, Benzenamine,2-(4-isoxazolyl)- has found utility in materials science. Its ability to form stable complexes with metals has made it useful in catalysis and as a ligand in coordination chemistry. Additionally, its photophysical properties have been explored for applications in optoelectronic devices and sensors.

The future direction of research on Benzenamine,2-(4-isoxazolyl)- is likely to focus on expanding its chemical diversity through functional group modifications and exploring novel synthetic routes. Advances in biocatalysis and green chemistry may also contribute to more sustainable methods of production. Collaborative efforts between academia and industry are essential to translate laboratory findings into viable therapeutic options for patients worldwide.

In conclusion, Benzenamine,2-(4-isoxazolyl)- (CAS No. 87488-70-8) represents a fascinating compound with broad applications in pharmaceuticals and materials science. Its unique structural features and biological potential make it a cornerstone in modern chemical research. As scientific understanding continues to evolve, this compound will undoubtedly play a pivotal role in shaping the future of medicine and technology.